Cas no 1805485-31-7 (5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride)

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride structure
1805485-31-7 structure
Product Name:5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride
CAS No:1805485-31-7
MF:C8H6ClF2NO3
MW:237.587948322296
CID:4887873
Update Time:2025-07-22

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride
    • Inchi: 1S/C8H6ClF2NO3/c1-15-5-3(7(10)11)2-12-8(14)4(5)6(9)13/h2,7H,1H3,(H,12,14)
    • InChI Key: NQQWLFGHTXJIHY-UHFFFAOYSA-N
    • SMILES: ClC(C1C(NC=C(C(F)F)C=1OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 376
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.4

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029029185-250mg
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride
1805485-31-7 95%
250mg
$931.00 2022-04-01
Alichem
A029029185-500mg
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride
1805485-31-7 95%
500mg
$1,786.10 2022-04-01
Alichem
A029029185-1g
5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride
1805485-31-7 95%
1g
$2,923.95 2022-04-01

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride (CAS No. 1805485-31-7)

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805485-31-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a difluoromethyl group and a pyridine-3-carbonyl chloride moiety, make it a versatile building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of medicinal chemistry, where it is often incorporated into small molecule inhibitors to improve their pharmacokinetic properties. The pyridine-3-carbonyl chloride component, on the other hand, serves as a reactive site for further functionalization, allowing for the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated substituents into drug molecules. The use of compounds like 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride has become increasingly prevalent in these efforts. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to introduce fluorine atoms at specific positions in these molecules can significantly alter their biological activity, making them more effective against disease-causing proteins.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral and antibacterial agents. The structural motifs present in 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride are well-suited for interacting with viral proteases and bacterial enzymes, thereby inhibiting their function and reducing pathogenicity. Recent publications have highlighted its role in designing molecules that target RNA-dependent RNA polymerases, which are essential for viral replication.

Beyond its applications in drug discovery, this compound has found utility in agrochemical research. The incorporation of fluorinated groups into pesticides and herbicides often enhances their efficacy and environmental stability. Researchers have leveraged the reactivity of the pyridine-3-carbonyl chloride moiety to develop novel agrochemicals that exhibit improved selectivity and reduced toxicity profiles. This aligns with the broader goal of creating sustainable agricultural practices that minimize environmental impact while maintaining high yields.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the desired molecular framework efficiently. These methodologies not only facilitate the production of this compound but also serve as paradigms for synthesizing other complex organic molecules.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carbonyl chloride (CAS No. 1805485-31-7) represents a cornerstone in contemporary chemical biology and medicinal chemistry research. Its unique structural attributes and reactivity make it an invaluable tool for developing innovative therapeutic strategies across multiple disease areas. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more pivotal role in shaping the future of drug discovery and agricultural innovation.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd